4-[(5-chlorothiophen-2-yl)methyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]piperazine-1-carboxamide

• Molecular Formula: C17H16Cl2F3N3OS
• Molecular Weight: 438.3 g/mol
• IUPAC Name: 4-[(5-chlorothiophen-2-yl)methyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C17H16Cl2F3N3OS/c18-13-3-1-11(17(20,21)22)9-14(13)23-16(26)25-7-5-24(6-8-25)10-12-2-4-15(19)27-12/h1-4,9H,5-8,10H2,(H,23,26)
• InChI Key: VVWWOEADOKRMDE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(S2)Cl)C(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl

Description

N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-4-[(5-CHLOROTHIOPHEN-2-YL)METHYL]PIPERAZINE-1-CARBOXAMIDE is a complex organic compound known for its diverse applications in medicinal chemistry and material science. This compound features a piperazine ring substituted with a chlorothiophene moiety and a chlorotrifluoromethylphenyl group, making it a molecule of interest for various chemical and pharmacological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-4-[(5-CHLOROTHIOPHEN-2-YL)METHYL]PIPERAZINE-1-CARBOXAMIDE typically involves multi-step organic synthesis. A common route includes:

Formation of the Piperazine Core: Starting with piperazine, the core structure is often modified through nucleophilic substitution reactions.

Introduction of the Chlorothiophene Group: This step involves the reaction of piperazine with 5-chlorothiophene-2-carbaldehyde under reductive amination conditions.

Attachment of the Chlorotrifluoromethylphenyl Group: The final step includes the coupling of the intermediate with 2-chloro-5-(trifluoromethyl)benzoyl chloride in the presence of a base like triethylamine.

Industrial Production Methods: Industrial synthesis may employ similar steps but optimized for large-scale production. This includes the use of continuous flow reactors to enhance reaction efficiency and yield, and the implementation of robust purification techniques such as recrystallization and chromatography.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the thiophene ring, leading to sulfoxide or sulfone derivatives.

Reduction: Reduction reactions can target the carbonyl group in the carboxamide moiety, potentially converting it to an amine.

Substitution: The aromatic rings in the compound are susceptible to electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Conditions typically involve strong acids or bases, depending on the desired substitution.

Major Products:

Oxidation Products: Sulfoxides and sulfones.

Reduction Products: Amines.

Substitution Products: Halogenated or nitrated derivatives.

Chemistry:

Catalysis: The compound can act as a ligand in metal-catalyzed reactions, enhancing the reactivity and selectivity of catalysts.

Material Science: Its unique structure makes it a candidate for the development of novel polymers and materials with specific electronic properties.

Biology and Medicine:

Pharmacology: It is investigated for its potential as a therapeutic agent, particularly in targeting specific receptors or enzymes.

Biological Probes: Used in research to study biological pathways and mechanisms due to its ability to interact with various biomolecules.

Industry:

Pharmaceuticals: Used in the synthesis of drug candidates and active pharmaceutical ingredients (APIs).

Mechanism of Action

The compound exerts its effects primarily through interaction with specific molecular targets such as enzymes or receptors. The presence of the trifluoromethyl group enhances its binding affinity and metabolic stability. The piperazine ring facilitates interaction with biological targets, while the thiophene moiety contributes to its electronic properties, influencing its activity and selectivity.

Comparison with Similar Compounds

• N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]PIPERAZINE-1-CARBOXAMIDE
• N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-4-METHYLPIPERAZINE-1-CARBOXAMIDE

Uniqueness: N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-4-[(5-CHLOROTHIOPHEN-2-YL)METHYL]PIPERAZINE-1-CARBOXAMIDE stands out due to the combination of the chlorothiophene and chlorotrifluoromethylphenyl groups, which confer unique electronic and steric properties. These features enhance its potential as a versatile compound in various scientific and industrial applications.